Cas no 2137135-40-9 ((3R)-3-(chloromethyl)-3-methyloxolane)

• Product Name: (3R)-3-(chloromethyl)-3-methyloxolane
• CAS No: 2137135-40-9
• MF: C₆H₁₁ClO
• MW: 134.603941202164
• CID: 6475041
• PubChem ID: 165448108
• Update Time: 2025-10-29

(3R)-3-(chloromethyl)-3-methyloxolane Chemical and Physical Properties

Names and Identifiers

• 2137135-40-9
• (3R)-3-(chloromethyl)-3-methyloxolane
• EN300-701681

• Inchi： 1S/C6H11ClO/c1-6(4-7)2-3-8-5-6/h2-5H2,1H3/t6-/m0/s1
• InChI Key： PKEDMWYHMXGAPF-LURJTMIESA-N
• SMILES： ClC[C@@]1(C)COCC1

Computed Properties

• Exact Mass: 134.0498427g/mol
• Monoisotopic Mass: 134.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų

Additional information on (3R)-3-(chloromethyl)-3-methyloxolane

Comprehensive Overview of (3R)-3-(Chloromethyl)-3-methyloxolane (CAS No. 2137135-40-9)

(3R)-3-(Chloromethyl)-3-methyloxolane, a compound with the CAS number 2137135-40-9, is a chiral oxolane derivative that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including a chiral center and a chloromethyl group, which confer it with a range of potential applications in the development of novel pharmaceuticals and chemical intermediates.

The molecular formula of (3R)-3-(Chloromethyl)-3-methyloxolane is C₅H₁₀OCl, and its molecular weight is 125.58 g/mol. The compound exists as a colorless liquid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. Its physical and chemical properties make it an attractive candidate for various synthetic transformations and reactions.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in the development of enantiomerically pure drugs. The chirality of (3R)-3-(Chloromethyl)-3-methyloxolane makes it particularly valuable in asymmetric synthesis, where it can serve as a chiral building block or catalyst. Research has shown that chiral compounds like this can enhance the selectivity and efficiency of synthetic processes, leading to the production of high-purity pharmaceuticals with improved therapeutic profiles.

The chloromethyl group in (3R)-3-(Chloromethyl)-3-methyloxolane is a versatile functional group that can undergo various chemical transformations. For instance, it can be readily converted into other functional groups such as alcohols, amines, and ethers through nucleophilic substitution reactions. This flexibility makes the compound useful in the synthesis of complex molecules with diverse functionalities, which are often required in drug discovery and development.

One of the key applications of (3R)-3-(Chloromethyl)-3-methyloxolane is in the synthesis of bioactive compounds. Recent studies have demonstrated its utility in the preparation of intermediates for antiviral agents, anticancer drugs, and other therapeutic molecules. For example, a research group at the University of California reported the use of this compound in the synthesis of a novel antiviral agent that showed promising activity against several RNA viruses. The ability to introduce chirality at specific positions within the molecule enhances its biological activity and reduces potential side effects.

In addition to its applications in medicinal chemistry, (3R)-3-(Chloromethyl)-3-methyloxolane has also found use in materials science. Its unique structure and reactivity make it suitable for the preparation of functional polymers and coatings. Researchers at MIT have explored its use in the synthesis of polymers with tunable properties, such as controlled release behavior and enhanced mechanical strength. These materials have potential applications in drug delivery systems, where precise control over drug release kinetics is crucial for optimal therapeutic outcomes.

The synthesis of (3R)-3-(Chloromethyl)-3-methyloxolane typically involves several steps, including the formation of a chiral oxolane ring and the introduction of the chloromethyl group. Various methods have been developed to achieve high enantiomeric purity, such as asymmetric catalysis using chiral ligands or enzymes. A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis route that achieved excellent yields and enantioselectivity using a palladium-catalyzed reaction.

The safety profile of (3R)-3-(Chloromethyl)-3-methyloxolane is an important consideration for its use in both research and industrial settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin or inhalation. The compound should be stored in a cool, dry place away from incompatible substances to ensure its stability and prevent degradation.

In conclusion, (3R)-3-(Chloromethyl)-3-methyloxolane (CAS No. 2137135-40-9) is a versatile chiral compound with significant potential in various fields, including organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers aiming to develop novel pharmaceuticals and functional materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern scientific endeavors.